Cas no 389087-11-0 (2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-)

389087-11-0 structure
Product name:2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-
CAS No:389087-11-0
MF:C15H13NO
MW:223.269823789597
CID:1493741
2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-
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- Inchi: 1S/C15H13NO/c1-2-16-12-6-9-14(16)10-11-15(17)13-7-4-3-5-8-13/h2-12H,1H2/b11-10+
- InChI Key: DFRCWCQWJYMZRO-ZHACJKMWSA-N
- SMILES: C(C1=CC=CC=C1)(=O)/C=C/C1=CC=CN1C=C
Computed Properties
- Exact Mass: 223.09979
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 298.1±40.0 °C(Predicted)
- PSA: 22
- pka: -5.22±0.70(Predicted)
2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)- Related Literature
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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